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Cat. No.: B035220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
ST638 is a potent protein tyrosine kinase inhibitor with significant therapeutic potential,

primarily targeting the Colony-Stimulating Factor 1 Receptor (CSF-1R).[1] This technical guide

provides a comprehensive overview of the in vitro characteristics of ST638, including its

mechanism of action, biophysical properties, and detailed experimental protocols for its

evaluation. The information presented herein is intended to support further research and

development of ST638 as a potential therapeutic agent.

Core Properties of ST638
ST638 is a small molecule inhibitor with a primary affinity for CSF-1R, a key receptor in the

signaling pathways that govern the proliferation, survival, and differentiation of macrophages

and other myeloid cells.[1]

Property Value Reference

Molecular Weight 354.42 g/mol [1]

Appearance Yellow solid [1]

Solubility 19 mg/mL in DMSO [1]

IC50 (CSF-1R) 370 nM [1]
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Storage: For optimal stability, ST638 should be stored as a solid at -20°C.[1] Stock solutions in

anhydrous DMSO should be aliquoted and stored at -20°C or -80°C to minimize freeze-thaw

cycles.[1]

Mechanism of Action and Signaling Pathway
ST638 exerts its biological effects by inhibiting the protein tyrosine kinase activity of CSF-1R.[1]

This inhibition blocks the downstream signaling cascades that are crucial for the function of

myeloid cells. The primary signaling pathways affected by ST638 include:

PI3K-AKT Pathway: Involved in cell survival and proliferation.

ERK1/2 (MAPK) Pathway: Regulates cell growth and differentiation.

JAK/STAT Pathway: Critical for cytokine signaling and immune response.

By disrupting these pathways, ST638 can modulate the inflammatory environment and reduce

the number of tumor-associated macrophages (TAMs) in a cancer context. Additionally, ST638
has been observed to inhibit the production of prostaglandin E2 (PGE2), a pro-inflammatory

molecule.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b035220?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

